Cas no 28727-50-6 (1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-(methylphenyl)- (9CI))

• Product Name: 1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-(methylphenyl)- (9CI)
• CAS No: 28727-50-6
• MF: C₁₉H₂₆N₂
• MW: 282.423144817352
• CID: 267630
• PubChem ID: 120033
• Update Time: 2025-04-19

1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-(methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-(methylphenyl)- (9CI)
• N-(1,3-Dimethylbutyl)-N'-(methylphenyl)benzene-1,4-diamine
• N-methyl-N'-(4-methylpentan-2-yl)-N-phenylbenzene-1,4-diamine
• N~1~-Methyl-N~4~-(4-methylpentan-2-yl)-N~1~-phenylbenzene-1,4-diamine
• DTXSID00951381
• 28727-50-6
• EINECS 249-191-4

• Inchi： 1S/C19H26N2/c1-15(2)14-16(3)20-17-10-12-19(13-11-17)21(4)18-8-6-5-7-9-18/h5-13,15-16,20H,14H2,1-4H3
• InChI Key： ZOFUXTSUKQYRQX-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N(C)C1C=CC=CC=1)C(C)CC(C)C

Computed Properties

• Exact Mass: 282.20978
• Monoisotopic Mass: 282.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 421.8°Cat760mmHg
• Flash Point: 151.7°C
• Refractive Index: 1.587
• PSA: 24.06